2-[6-fluoro-3-(4-methoxybenzoyl)-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[6-fluoro-3-(4-methoxybenzoyl)-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C26H21FN2O5/c1-33-19-8-3-16(4-9-19)25(31)22-14-29(23-12-5-17(27)13-21(23)26(22)32)15-24(30)28-18-6-10-20(34-2)11-7-18/h3-14H,15H2,1-2H3,(H,28,30)
• InChI Key: NPFINSQDJCMFQW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)F)CC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C26H21FN2O5
• Molecular Weight: 460.5 g/mol

Description

2-[6-fluoro-3-(4-methoxybenzoyl)-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C26H21FN2O5 and its molecular weight is 460.461. The purity is usually 95%.
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Scientific Research Applications

Structural Aspects and Properties

Research has investigated the structural aspects of amide-containing isoquinoline derivatives, revealing insights into their crystal structures and fluorescence properties. For instance, Karmakar, Sarma, and Baruah (2007) studied the crystal structures of compounds related to the chemical family of 2-[6-fluoro-3-(4-methoxybenzoyl)-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide, finding that these compounds form host-guest complexes with enhanced fluorescence emission at lower wavelengths compared to the parent compound, suggesting potential applications in fluorescent labeling and sensing technologies (Karmakar, Sarma, & Baruah, 2007).

Synthesis and Reactions

The synthesis and reactions of related compounds have been extensively studied. For example, Kato, Takada, and Ueda (1976) explored the formation of quinazoline and 4H-3, 1-benzoxazin-4-one derivatives through reactions involving triethyloxonium fluoroborate (Kato, Takada, & Ueda, 1976). These synthetic methodologies contribute to the development of novel compounds with potential therapeutic applications.

Antimicrobial and Antifungal Studies

Patel and Patel (2010) synthesized fluoroquinolone-based 4-thiazolidinones derived from related chemical structures and screened them for antifungal and antibacterial activities, demonstrating the potential of these compounds in developing new antimicrobial agents (Patel & Patel, 2010).

Novel Fluorophores

Hirano et al. (2004) discovered a novel fluorophore, 6-methoxy-4-quinolone, with strong fluorescence in a wide pH range of aqueous media, suggesting applications as a fluorescent labeling reagent. This highlights the potential of compounds within the same chemical family for use in biomedical analysis and imaging (Hirano et al., 2004).